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Compound of Interest

Compound Name: 2-Chloro-4-fluoropyridine

Cat. No.: B1362352

2-Chloro-4-fluoropyridine (CAS No: 34941-91-8) is a halogenated pyridine derivative that
serves as a key building block in the synthesis of complex organic molecules.[1] Its utility is
particularly notable in the pharmaceutical and agrochemical industries, where it functions as a
versatile intermediate.[1] However, the same chemical reactivity that makes it valuable also
necessitates a thorough understanding of its potential hazards.

This guide provides an in-depth analysis of the hazard profile of 2-Chloro-4-fluoropyridine
according to the Globally Harmonized System of Classification and Labelling of Chemicals
(GHS). As drug development professionals and researchers, a comprehensive grasp of GHS
classifications is not merely a regulatory formality but a cornerstone of laboratory safety,
enabling accurate risk assessment, the implementation of appropriate engineering controls,
and the correct use of personal protective equipment (PPE). This document moves beyond a
simple recitation of data to explain the scientific basis for each classification, empowering users
to handle this chemical with the highest degree of safety and confidence.

Executive Summary: GHS Hazard Profile

2-Chloro-4-fluoropyridine is a hazardous chemical with significant acute toxicity, flammability,
and irritant properties. The primary hazards are summarized below.
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Hazard Class GHS Category Hazard Statement Pictogram
o H226: Flammable
Flammable Liquids Category 3 o
liquid and vapor
- H301: Toxic if
Acute Toxicity, Oral Category 3
swallowed
o H311: Toxic in contact
Acute Toxicity, Dermal  Category 3 ] ]
with skin
Acute Toxicity, o
) Category 3 H331: Toxic if inhaled
Inhalation
Skin H315: Causes skin
: o Category 2 o
Corrosion/Irritation irritation
Serious Eye H319: Causes serious
o Category 2 o
Damage/Irritation eye irritation
STOT - Single H335: May cause
Category 3 ) o
Exposure respiratory irritation

Note: Some suppliers may classify this substance with H318 (Causes serious eye damage),

which would necessitate the Corrosion pictogram. Users must always consult the specific
Safety Data Sheet (SDS) from their supplier.[2]

Part 1: Physicochemical Hazards Analysis

The primary physical hazard associated with 2-Chloro-4-fluoropyridine is its flammability.

Classification: Flammable Liquid, Category 3 (H226)

The GHS criteria for flammable liquids are based on the substance's flash point and boiling

point. The flash point is the lowest temperature at which a liquid can form an ignitable mixture

in air.

o Causality of Classification: 2-Chloro-4-fluoropyridine has a flash point of 54 °C (129.2 °F)
and a boiling point of 140 °C (284 °F).[2][3] According to GHS, a liquid with a flash point > 23
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°C and £ 60 °C is classified as a Category 3 Flammable Liquid. This classification mandates

specific storage and handling protocols to mitigate fire risk.

Table 1: Relevant Physicochemical Properties[2][3][4]

Significance for GHS

Property Value .
Classification
CAS Number 34941-91-8 Unique chemical identifier.
Defines the elemental
Molecular Formula CsHsCIFN N
composition.
) Relevant for stoichiometric
Molecular Weight 131.53 g/mol _
calculations.
Colorless to almost colorless Physical state at standard
Appearance o N
clear liquid conditions.
Used in conjunction with flash
Boiling Point 140 °C @ 760 mmHg point for flammability
classification.
Primary determinant for
Flash Point 54 °C Flammable Liquid, Category 3
classification.
_ Indicates it is denser than
Density ~1.3 g/cm?3

water.

Field-Proven Insights: The flash point of 54 °C means that even at temperatures achievable on

a warm day or near heated equipment, the substance can release enough vapor to form a

flammable mixture with air. Therefore, it is imperative to keep it away from all ignition sources,

including heat, sparks, open flames, and hot surfaces, and to use non-sparking tools during

handling.[1]

Part 2: Health Hazards Deep Dive

2-Chloro-4-fluoropyridine presents significant health hazards, primarily through acute toxicity

and irritation.
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Acute Toxicity: A Multi-Route Threat

This substance is classified as Toxic (Category 3) via oral, dermal, and inhalation routes.[2] It is
crucial to understand that Category 3 denotes a higher level of toxicity than Category 4
("Harmful"). This distinction is critical for risk assessment and selection of PPE.

e H301: Toxic if swallowed
e H311: Toxic in contact with skin
e H331: Toxic if inhaled

Expertise & Experience: The triple classification for acute toxicity underscores that all routes of
exposure are hazardous. The high vapor pressure suggested by its boiling point and
flammability indicates a significant inhalation risk, making handling in a well-ventilated area,
preferably a chemical fume hood, mandatory.[1] Dermal absorption is also a critical risk;
therefore, selection of appropriate chemical-resistant gloves (e.g., nitrile or neoprene) and
protective clothing is non-negotiable.[1]

Skin and Eye Irritation

e H315: Causes skin irritation (Category 2): This classification indicates that direct contact can
cause inflammation, redness, and discomfort. Prolonged contact should be avoided, and any
contaminated skin should be washed immediately and thoroughly with water.[2]

o H319: Causes serious eye irritation (Category 2): Direct contact with the liquid or its vapors
can cause significant, but reversible, eye irritation.[2][5]

Trustworthiness & Data Variation: It is noteworthy that while many suppliers classify this
chemical with H319, some use H318: Causes serious eye damage (Category 1).[3] The
distinction is critical: H319 implies reversible effects within 21 days, whereas H318 indicates a
risk of irreversible damage or serious physical decay of vision. This discrepancy highlights the
importance of a self-validating safety system: always adhere to the classification on the
manufacturer's supplied SDS. The more conservative classification (H318) would mandate the
GHSO05 Corrosion pictogram and require more stringent eye protection, such as a face shield in
addition to safety goggles.
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Specific Target Organ Toxicity (STOT) - Single Exposure

o H335: May cause respiratory irritation (Category 3): Inhalation of vapors may lead to irritation
of the nose, throat, and lungs.[2][5] This classification reinforces the need for robust
engineering controls like fume hoods to minimize vapor concentrations in the breathing zone
of researchers.[1]

Table 2: Summary of GHS Health Hazard Classifications

Hazard Key
Hazard Class GHS Category ] .
Statement(s) Considerations
All routes of exposure
. are significant.

Acute Toxicity Category 3 H301, H311, H331 ) ]
Requires stringent
containment.

Skin Irritation Category 2 H315 Avoid all skin contact.
Vapors and liquid are

o hazardous to eyes.

Eye Irritation Category 2 H319 (or H318)

Potential for serious

damage.

Inhalation hazard;
STOT - Single Category 3 H335 may irritate the

respiratory system.

Part 3: Environmental Hazards Assessment

Based on currently available and aggregated public data, 2-Chloro-4-fluoropyridine is not
formally classified for environmental hazards under GHS. Safety data sheets note that it
contains no substances known to be hazardous to the environment.[6] However, the absence
of a classification does not equate to an absence of risk. Halogenated organic compounds can
be persistent and toxic to aquatic life.

Authoritative Grounding: As a matter of sound scientific practice and regulatory compliance, the
substance should not be released into the environment.[1][6] Disposal of 2-Chloro-4-
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fluoropyridine and any contaminated materials must be conducted in accordance with all

local, regional, and national environmental regulations.[1]

Part 4: GHS Labeling and Practical Application

A compliant GHS label synthesizes the hazard information into a clear, at-a-glance format.

Table 3: Complete GHS Label Elements for 2-Chloro-4-fluoropyridine

Element

Description

Product Identifier

2-Chloro-4-fluoropyridine, CAS: 34941-91-8

Signal Word

Danger[2]

Hazard Pictograms

Hazard Statements

H226: Flammable liquid and vapor. H301: Toxic
if swallowed. H311: Toxic in contact with skin.
H331: Toxic if inhaled. H315: Causes skin
irritation. H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Precautionary Statements

Prevention: P210, P261, P270, P280, P264,
P271[2] Response: P301+P310,
P303+P361+P353, P304+P340,
P305+P351+P338, P311[2][6] Storage:
P403+P233, P405[2][6] Disposal: P501[3]

Experimental Protocol: Safe Handling Workflow

o Risk Assessment: Before any work, review the supplier's SDS. Identify the quantities to be

used and the specific manipulations (e.g., heating, transferring).

» Engineering Controls: All work must be performed in a certified chemical fume hood to

control inhalation exposure. Ensure a safety shower and eyewash station are immediately

accessible.

o Personal Protective Equipment (PPE):
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o Hand Protection: Wear chemical-resistant gloves (e.g., nitrile, neoprene). Check
breakthrough times.

o Eye/Face Protection: Wear chemical safety goggles and a face shield.

o Body Protection: Wear a flame-resistant lab coat and appropriate protective clothing.

e Operational Safety:
o Ground and bond containers during transfer to prevent static discharge.
o Use only non-sparking tools.
o Keep away from all ignition sources.[1]

o Waste Disposal: Collect all waste in a designated, properly labeled hazardous waste
container for disposal by trained personnel according to institutional and environmental
regulations.

Part 5: Methodological Considerations in Hazard
Classification

The GHS classification for any chemical is not arbitrary; it is derived from a rigorous evaluation
of scientific data. The diagram below illustrates the logical workflow for assigning a GHS
classification to a substance like 2-Chloro-4-fluoropyridine.

© 2025 BenchChem. All rights reserved. 7/11 Tech Support


https://www.nbinno.com/article/pharmaceutical-intermediates/2-chloro-4-fluoropyridine-cas-34941-91-8-safety-handling-regulatory-aspects-if
https://www.benchchem.com/product/b1362352?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1362352?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

Step 1: Data Collection

Gather Substance Data
A4 l \ 4

Physicochemical Properties Toxicological Data Environmental Fate Data
(e.g., Flash Point, BP) (e.g., LD50, Irritation Studies) (e.g., Aquatic Toxicity)

Step 2: Haza‘ ’d Evaluation

Compare Data to GHS Criteria

Assign Hazard Classes
& Categories

Step 3: %}azard Communication

Generate Label Elements

Y \ 4

Select Pictograms | Determine Signal Word Assign H-Statements Assign P-Statements | Compile Safety Data Sheet (SDS)

Click to download full resolution via product page

Caption: GHS Classification Workflow from Data to Label.
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This workflow emphasizes that the foundation of GHS is empirical data. The classification of 2-
Chloro-4-fluoropyridine as a "Flammable Liquid, Category 3" is a direct consequence of its
measured flash point falling within the range defined by the GHS standards. Similarly, health
hazard classifications are derived from toxicological studies.

Conclusion

The GHS classification of 2-Chloro-4-fluoropyridine identifies it as a flammable liquid that is
acutely toxic by all routes of exposure and causes significant skin, eye, and respiratory
irritation. This detailed hazard profile is essential for establishing safe handling procedures,
which must include the use of robust engineering controls like fume hoods, appropriate PPE,
and strict avoidance of ignition sources. By understanding the scientific basis for each hazard
classification, researchers and drug development professionals can effectively manage the
risks associated with this valuable chemical intermediate, ensuring both personal safety and
regulatory compliance. Always prioritize the Safety Data Sheet provided by your specific
supplier as the ultimate source of truth for handling and safety information.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. nbinno.com [nbinno.com]

2. 2-Chloro-4-fluoropyridine | C5H3CIFN | CID 2782792 - PubChem
[pubchem.ncbi.nim.nih.gov]

3. 2-Chloro-4-fluoropyridine | 34941-91-8 | Tokyo Chemical Industry (India) Pvt. Ltd.
[tcichemicals.com]

4. jubilantingrevia.com [jubilantingrevia.com]

5. ntp.niehs.nih.gov [ntp.niehs.nih.gov]

6. dcfinechemicals.com [dcfinechemicals.com]

7. fishersci.com [fishersci.com]

8. 2-Chloro-4-fluoropyridine | CAS#:34941-91-8 | Chemsrc [chemsrc.com]

To cite this document: BenchChem. [Introduction: Contextualizing 2-Chloro-4-fluoropyridine].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1362352#ghs-hazard-classification-of-2-chloro-4-
fluoropyridine]

© 2025 BenchChem. All rights reserved. 10/11 Tech Support


https://www.benchchem.com/product/b1362352?utm_src=pdf-body
https://www.tcichemicals.com/IN/en/p/C2627
https://www.benchchem.com/product/b1362352?utm_src=pdf-body
https://ntp.niehs.nih.gov/sites/default/files/ntp/htdocs/chem_background/exsumpdf/2-chloropyridine_508.pdf
https://www.benchchem.com/product/b1362352?utm_src=pdf-body
https://www.benchchem.com/product/b1362352?utm_src=pdf-body
https://www.benchchem.com/product/b1362352?utm_src=pdf-body
https://www.benchchem.com/product/b1362352?utm_src=pdf-custom-synthesis
https://www.nbinno.com/article/pharmaceutical-intermediates/2-chloro-4-fluoropyridine-cas-34941-91-8-safety-handling-regulatory-aspects-if
https://pubchem.ncbi.nlm.nih.gov/compound/2-Chloro-4-fluoropyridine
https://pubchem.ncbi.nlm.nih.gov/compound/2-Chloro-4-fluoropyridine
https://www.tcichemicals.com/IN/en/p/C2627
https://www.tcichemicals.com/IN/en/p/C2627
https://www.jubilantingrevia.com/uploads/files/59msds_0152BhGhs20Div.3sds2-Chloropyridine.pdf
https://ntp.niehs.nih.gov/sites/default/files/ntp/htdocs/chem_background/exsumpdf/2-chloropyridine_508.pdf
https://www.dcfinechemicals.com/en/products/organic-synthesis/2-chloro-4-fluoropyridine-detail/
https://www.fishersci.com/store/msds?partNumber=AC442150010&productDescription=2-CHLORO-4-FLUOROPYRIDIN+1GR&vendorId=VN00032119&countryCode=US&language=en
https://www.chemsrc.com/en/cas/34941-91-8_444576.html
https://www.benchchem.com/product/b1362352#ghs-hazard-classification-of-2-chloro-4-fluoropyridine
https://www.benchchem.com/product/b1362352#ghs-hazard-classification-of-2-chloro-4-fluoropyridine
https://www.benchchem.com/product/b1362352#ghs-hazard-classification-of-2-chloro-4-fluoropyridine
https://www.benchchem.com/product/b1362352#ghs-hazard-classification-of-2-chloro-4-fluoropyridine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1362352?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of ress Hastt
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and industry. Email: info@benchchem.com
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